Cas no 2098048-57-6 (4-{[(Tert-butoxy)carbonyl](methyl)amino}-3-nitrobenzoic acid)

• Product Name: 4-{[(Tert-butoxy)carbonyl](methyl)amino}-3-nitrobenzoic acid
• CAS No: 2098048-57-6
• MF: C₁₃H₁₆N₂O₆
• MW: 296.275943756104
• CID: 5807085
• PubChem ID: 121605322
• Update Time: 2025-08-05

4-{[(Tert-butoxy)carbonyl](methyl)amino}-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2098048-57-6
• AKOS026745516
• EN300-6508514
• 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-nitrobenzoic acid
• 4-{[(Tert-butoxy)carbonyl](methyl)amino}-3-nitrobenzoic acid

• Inchi： 1S/C13H16N2O6/c1-13(2,3)21-12(18)14(4)9-6-5-8(11(16)17)7-10(9)15(19)20/h5-7H,1-4H3,(H,16,17)
• InChI Key： RRLYVGUXSWRWSZ-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=CC(C(=O)O)=CC=1[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.10083623g/mol
• Monoisotopic Mass: 296.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 113Ų

Additional information on 4-{[(Tert-butoxy)carbonyl](methyl)amino}-3-nitrobenzoic acid

Introduction to 4-{[(Tert-butoxy)carbonyl](methyl)amino}-3-nitrobenzoic Acid (CAS No. 2098048-57-6)

4-{[(Tert-butoxy)carbonyl](methyl)amino}-3-nitrobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2098048-57-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of nitrobenzoic acids, which are widely studied for their diverse biological activities and potential applications in drug development. The presence of a tert-butoxycarbonyl (Boc) protecting group and a methylamino substituent in its structure imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal applications.

The structure of 4-{[(Tert-butoxy)carbonyl](methyl)amino}-3-nitrobenzoic acid features a nitro group at the 3-position of the benzoic acid core, which is a well-known pharmacophore responsible for various biological effects. The Boc-protected methylamino group at the 4-position serves as a critical functional handle, allowing for selective modifications during synthetic pathways. This dual functionality makes the compound particularly interesting for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in nitroaromatic compounds due to their potential as pharmacological tools. The nitro group can be reduced to an amine under specific conditions, providing a versatile pathway for introducing amine functionalities into molecular structures. This transformation is particularly useful in the synthesis of bioactive molecules, where precise control over functional groups is essential. The Boc protection of the methylamino group ensures stability during synthetic manipulations while maintaining reactivity in subsequent steps, making it an ideal candidate for multi-step organic synthesis.

One of the most compelling aspects of 4-{[(Tert-butoxy)carbonyl](methyl)amino}-3-nitrobenzoic acid is its potential application in the development of new drugs. Researchers have been exploring its utility as a precursor in the synthesis of more complex molecules with therapeutic properties. For instance, derivatives of nitrobenzoic acids have shown promise in treating various diseases, including inflammatory disorders and infectious diseases. The methylamino moiety can be further modified to introduce additional pharmacophores, enhancing binding affinity and selectivity against target proteins or enzymes.

The synthetic pathways involving this compound are also noteworthy. The Boc group provides stability under basic conditions, allowing for reactions such as nucleophilic substitution or coupling reactions without degradation. This stability is crucial in multi-step syntheses where harsh conditions might otherwise compromise the integrity of sensitive functional groups. Additionally, the nitro group can be selectively reduced using various reducing agents, such as iron powder or catalytic hydrogenation, to yield the corresponding amine derivative. This flexibility makes 4-{[(Tert-butoxy)carbonyl](methyl)amino}-3-nitrobenzoic acid a versatile building block in drug discovery.

Recent studies have highlighted the importance of nitroaromatic compounds in medicinal chemistry due to their ability to modulate biological pathways effectively. For example, nitrobenzoic acids have been investigated for their potential anti-inflammatory and antioxidant properties. The tert-butoxycarbonyl protection ensures that the methylamino group remains inert during initial synthetic steps, allowing researchers to introduce other functional groups without interference. This level of control is essential when designing molecules with specific biological activities.

The pharmacological potential of derivatives derived from 4-{[(Tert-butoxy)carbonyl](methyl)amino}-3-nitrobenzoic acid has been explored in several preclinical studies. Researchers have synthesized analogs with enhanced binding affinity to certain enzymes or receptors, demonstrating promising results in vitro and in vivo. These studies underscore the compound's role as a key intermediate in developing novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion, 4-{[(Tert-butoxy)carbonyl](methyl)amino}-3-nitrobenzoic acid (CAS No. 2098048-57-6) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features—comprising a nitro group and a Boc-protected methylamino substituent—make it an invaluable intermediate for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for nitroaromatic compounds, this compound will undoubtedly play a crucial role in shaping the future of drug discovery and development.